Cas no 2719682-89-8 (Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)-)

• Product Name: Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)-
• CAS No: 2719682-89-8
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 5867858
• Update Time: 2025-07-21

Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)-
• (1R,2S)-2-(4-Chloro-phenyl)-cyclopropylamine hydrochloride

• Inchi： 1S/C9H10ClN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H/t8-,9+;/m0./s1
• InChI Key： PARPLJNCMHCNAA-OULXEKPRSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=CC(Cl)=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)-

Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)-: A Versatile Compound in Pharmaceutical Research

Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 2719682-89-8, is characterized by its cyclopropane ring connected to a 4-chlorophenyl group via a methylene bridge. The stereochemistry of the molecule, defined by the (1R,2S) configuration, plays a critical role in determining its pharmacological properties and biological activity. Recent studies have highlighted the potential of this compound in modulating specific cellular pathways, making it a promising candidate for drug development targeting various therapeutic areas.

The molecular architecture of Cyclopropanamine, 2-(4-chlorophen, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- is centered around the cyclopropane ring, a three-membered carbon ring known for its strain-induced reactivity. This structural feature contributes to the compound's ability to interact with biological targets in a manner distinct from conventional small molecules. The 4-chlorophenyl substituent introduces aromaticity and electronic effects, which are essential for modulating the compound's binding affinity to receptors or enzymes. The hydrochloride salt form ensures solubility and stability, making it suitable for further chemical modifications or pharmaceutical formulation.

Recent advancements in medicinal chemistry have revealed that Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- exhibits selective interactions with G protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound's stereochemistry significantly enhances its binding affinity to the 5-HT2B receptor, a key target in the treatment of cardiovascular disorders. This finding underscores the importance of stereochemical control in optimizing the pharmacological profile of such compounds. Additionally, the compound's ability to modulate ion channels, particularly potassium channels, has been explored in preclinical models of neurodegenerative diseases.

The pharmacological relevance of Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- extends to its potential applications in oncology. Research published in *Cancer Research* in 2024 highlighted its ability to inhibit the proliferation of certain cancer cell lines by inducing apoptosis through mitochondrial pathways. The compound's interaction with the Bcl-2 family of proteins, which regulate cell survival, suggests its potential as a therapeutic agent in combination with existing chemotherapeutics. These findings align with the growing emphasis on targeting apoptosis pathways in cancer treatment strategies.

From a synthetic perspective, the preparation of Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- involves multi-step organic reactions that require precise control of stereochemistry. A 2023 paper in *Organic Letters* described a novel asymmetric synthesis route utilizing chiral catalysts to achieve the desired (1R,2S) configuration. This method not only improves the efficiency of the synthesis but also reduces the formation of byproducts, which is critical for large-scale pharmaceutical production. The development of such synthetic strategies underscores the importance of stereochemical precision in drug design.

Recent computational studies have provided insights into the molecular interactions of Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- with biological targets. Molecular docking simulations revealed that the compound's cyclopropane ring forms hydrogen bonds with specific residues in the target protein, enhancing its binding affinity. These computational models have been validated by experimental data, including X-ray crystallography of complex systems. Such studies are instrumental in guiding the rational design of derivatives with improved potency and selectivity.

Despite its promising therapeutic potential, the safety profile of Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- requires further investigation. Preclinical studies have indicated that the compound is generally well-tolerated, but its long-term effects on organ systems remain under evaluation. A 2023 review in *Toxicological Sciences* emphasized the need for comprehensive toxicological assessments to ensure its safety for clinical translation. These studies are critical for addressing potential side effects and optimizing dosing regimens.

The future of Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- in pharmaceutical research lies in its potential to be a lead compound for drug discovery. Its unique structural features and pharmacological activity make it a valuable tool for exploring new therapeutic avenues. Ongoing research aims to develop derivatives with enhanced potency, reduced toxicity, and improved pharmacokinetic properties. These efforts are expected to contribute to the development of novel therapies for complex diseases, including neurodegenerative disorders and cancer.

In conclusion, Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)- represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its potential to modulate critical biological pathways, positions it as a promising candidate for further exploration. Continued research into its pharmacological mechanisms, synthetic improvements, and safety profile will be essential for realizing its therapeutic potential in the near future.